Morpholine salicylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Morpholine salicylate is a chemical compound that is formed by the reaction of morpholine and salicylic acid. It has been widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of morpholine salicylate is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for inflammation and pain in the body. It also affects the synthesis of cytokines, which play a role in the immune response.
Biochemical and Physiological Effects:
Morpholine salicylate has been found to have various biochemical and physiological effects on the body. It has been shown to reduce inflammation, pain, and fever. It also affects the immune system by inhibiting the production of cytokines. However, the exact mechanism by which it works is still under investigation.
Advantages and Limitations for Lab Experiments
Morpholine salicylate has several advantages as a research tool. It is easy to synthesize and purify, and it has been found to have anti-inflammatory and analgesic properties. However, it also has some limitations. It can be toxic at high concentrations, and its mechanism of action is not fully understood. Therefore, caution should be exercised when using it in lab experiments.
Future Directions
There are several future directions for the research on morpholine salicylate. One potential area of research is the development of new drugs based on its structure and properties. It could also be used to study the mechanism of action of other anti-inflammatory and analgesic drugs. Additionally, more research is needed to fully understand its biochemical and physiological effects on the body.
Conclusion:
In conclusion, morpholine salicylate is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. It has been found to have anti-inflammatory, analgesic, and antipyretic properties, which make it a potential candidate for the treatment of various diseases such as arthritis, fever, and pain. However, more research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
Morpholine salicylate can be synthesized by the reaction of morpholine and salicylic acid in the presence of a catalyst such as sulfuric acid. The reaction takes place at high temperature and pressure, and the product is obtained after purification and recrystallization.
Scientific Research Applications
Morpholine salicylate has been used in various scientific research studies due to its potential applications in the field of medicine and biology. It has been found to have anti-inflammatory, analgesic, and antipyretic properties, which make it a potential candidate for the treatment of various diseases such as arthritis, fever, and pain.
properties
CAS RN |
147-90-0 |
---|---|
Molecular Formula |
C11H15NO4 |
Molecular Weight |
225.24 g/mol |
IUPAC Name |
2-hydroxybenzoic acid;morpholine |
InChI |
InChI=1S/C7H6O3.C4H9NO/c8-6-4-2-1-3-5(6)7(9)10;1-3-6-4-2-5-1/h1-4,8H,(H,9,10);5H,1-4H2 |
InChI Key |
MECVOSKQBMPUFG-UHFFFAOYSA-N |
SMILES |
C1COCCN1.C1=CC=C(C(=C1)C(=O)O)O |
Canonical SMILES |
C1COCCN1.C1=CC=C(C(=C1)C(=O)O)O |
Other CAS RN |
147-90-0 |
synonyms |
morpholinium salicylate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.